1-Bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene

• Molecular Formula: C8H7BrFIO2
• Molecular Weight: 360.95 g/mol
• IUPAC Name: 1-bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene
• InChI: InChI=1S/C8H7BrFIO2/c1-12-5-3-4(9)6(10)7(11)8(5)13-2/h3H,1-2H3
• InChI Key: YBQACXPVKGZMNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1OC)I)F)Br

Description

1-Bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene is an aromatic compound with the molecular formula C8H7BrFIO2. This compound is characterized by the presence of bromine, fluorine, and iodine atoms attached to a benzene ring, along with two methoxy groups. It is a derivative of benzene and is used in various chemical syntheses and research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene typically involves multi-step reactions starting from simpler benzene derivatives. One common method includes:

Electrophilic Aromatic Substitution (EAS):

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient and consistent production. The use of automated systems and advanced purification techniques like chromatography ensures high purity and yield .

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene undergoes various chemical reactions, including:

Substitution Reactions: The halogen atoms (Br, F, I) can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form quinones or reduction to form hydroquinones.

Major Products:

Substituted Benzene Derivatives: Depending on the reagents and conditions, various substituted benzene derivatives can be formed, which are useful intermediates in organic synthesis.

Scientific Research Applications

1-Bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Medicine: It serves as an intermediate in the synthesis of potential therapeutic agents, particularly in the development of anti-cancer and anti-inflammatory drugs.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 1-Bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene involves its interaction with specific molecular targets. The presence of multiple halogens and methoxy groups allows it to participate in various biochemical pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It can affect signaling pathways by altering the activity of key proteins involved in cellular processes such as apoptosis and inflammation.

Comparison with Similar Compounds

1-Bromo-2-fluoro-3-iodobenzene: Lacks the methoxy groups, making it less versatile in certain synthetic applications.

1-Bromo-2,5-dimethoxybenzene: Does not contain fluorine and iodine, limiting its reactivity in halogen-specific reactions.

1-Bromo-4-fluoro-2-iodobenzene: Similar but with different substitution pattern, affecting its chemical properties and reactivity.

Uniqueness: 1-Bromo-2-fluoro-3-iodo-4,5-dimethoxybenzene is unique due to the combination of halogens and methoxy groups, providing a versatile platform for various chemical transformations and research applications. Its unique structure allows for selective reactions and interactions, making it a valuable compound in both academic and industrial settings .